Cas no 172487-93-3 ((2S)-2-amino-5-sulfopentanoic acid)

(2S)-2-Amino-5-sulfopentanoic acid is a sulfonated amino acid derivative characterized by its chiral (S)-configuration at the α-carbon and a sulfonic acid group at the terminal position of its pentanoic acid chain. This compound is of interest in biochemical and pharmaceutical research due to its structural similarity to naturally occurring sulfonated amino acids, which play roles in metabolic pathways and enzyme interactions. The sulfonate group enhances water solubility and provides a negatively charged moiety under physiological conditions, making it useful for studying ion-pair interactions or modifying peptide properties. Its stereospecificity ensures compatibility with chiral synthesis applications. The compound is typically employed as a building block in peptide design or as a reference standard in analytical studies.
(2S)-2-amino-5-sulfopentanoic acid structure
172487-93-3 structure
Product Name:(2S)-2-amino-5-sulfopentanoic acid
CAS No:172487-93-3
MF:C5H11NO5S
MW:197.209540605545
CID:5998240
PubChem ID:119087691
Update Time:2025-05-20

(2S)-2-amino-5-sulfopentanoic acid Chemical and Physical Properties

Names and Identifiers

    • (2S)-2-amino-5-sulfopentanoic acid
    • L-Norvaline, 5-sulfo-
    • EN300-1299039
    • 172487-93-3
    • Inchi: 1S/C5H11NO5S/c6-4(5(7)8)2-1-3-12(9,10)11/h4H,1-3,6H2,(H,7,8)(H,9,10,11)/t4-/m0/s1
    • InChI Key: LTEJPBCOVBHLIS-BYPYZUCNSA-N
    • SMILES: C(O)(=O)[C@H](CCCS(O)(=O)=O)N

Computed Properties

  • Exact Mass: 197.03579362g/mol
  • Monoisotopic Mass: 197.03579362g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 5
  • Complexity: 241
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -4.6
  • Topological Polar Surface Area: 126Ų

Experimental Properties

  • Density: 1.537±0.06 g/cm3(Predicted)
  • pka: 1.67±0.50(Predicted)

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(2S)-2-amino-5-sulfopentanoic acid Related Literature

Additional information on (2S)-2-amino-5-sulfopentanoic acid

Professional Introduction to (2S)-2-amino-5-sulfopentanoic Acid (CAS No. 172487-93-3)

(2S)-2-amino-5-sulfopentanoic acid, with the CAS number 172487-93-3, is a specialized organic compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound, characterized by its unique structural properties, holds promise in various applications, particularly in the development of novel biomaterials and therapeutic agents. The presence of both an amino group and a sulfonic acid moiety makes it a versatile building block for constructing complex molecules with tailored functionalities.

The synthesis and application of (2S)-2-amino-5-sulfopentanoic acid have been extensively studied in recent years, driven by its potential in biotechnology and medicine. The stereochemical configuration at the second carbon atom, specifically the (S) configuration, is crucial for its biological activity. This chirality imparts specific interactions with biological targets, making it a valuable candidate for drug design and development. Researchers have leveraged this property to create enantiomerically pure compounds that exhibit enhanced efficacy and reduced side effects compared to their racemic counterparts.

In the realm of biomaterials science, (2S)-2-amino-5-sulfopentanoic acid has been explored as a monomer for polymerization. The sulfonic acid group provides excellent solubility in water, facilitating the formation of hydrogels and other biocompatible materials. These materials find applications in tissue engineering, drug delivery systems, and biosensors. The ability to modify the polymer backbone with functional groups while maintaining biodegradability makes this compound particularly attractive for medical implants and wound healing applications.

Recent advancements in computational chemistry have further highlighted the significance of (2S)-2-amino-5-sulfopentanoic acid in drug discovery. Molecular modeling studies have demonstrated its potential as a scaffold for inhibiting various enzymes involved in metabolic pathways associated with diseases such as diabetes and cancer. The sulfonic acid moiety acts as a hydrogen bond acceptor, enhancing binding affinity to target proteins. Additionally, the amino group can form ionic interactions or participate in hydrogen bonding, further optimizing drug-receptor interactions.

The pharmaceutical industry has also shown interest in (2S)-2-amino-5-sulfopentanoic acid for its role as a precursor in the synthesis of peptide mimetics. Peptide-based therapeutics are increasingly popular due to their high specificity and low immunogenicity. By incorporating this compound into peptide chains, researchers can enhance stability and bioavailability while maintaining biological activity. This approach has been particularly effective in developing treatments for neurological disorders and infectious diseases.

Environmental applications of (2S)-2-amino-5-sulfopentanoic acid are another area of growing interest. Its ability to chelate metal ions makes it a potential candidate for water treatment technologies aimed at removing heavy metals from industrial effluents. The sulfonic acid group facilitates complexation with metals such as lead, mercury, and cadmium, allowing for their efficient removal and recovery. This capability aligns with global efforts to develop sustainable practices that minimize environmental impact.

The chemical properties of (2S)-2-amino-5-sulfopentanoic acid also make it suitable for use as an intermediate in the production of agrochemicals. Its structural features contribute to the development of herbicides and fungicides that are more effective and environmentally friendly compared to traditional formulations. By incorporating this compound into agrochemical products, manufacturers can achieve better crop protection while reducing the ecological footprint of agricultural practices.

In conclusion, the multifaceted applications of (2S)-2-amino-5-sulfopentanoic acid underscore its importance as a versatile chemical entity. From pharmaceuticals to biomaterials and environmental remediation, this compound offers numerous opportunities for innovation across multiple disciplines. As research continues to uncover new possibilities, the role of CAS No. 172487-93-3 is expected to expand further, solidifying its position as a cornerstone of modern chemical science.

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